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Compound of Interest

Compound Name: N,N-Dimethyl-N"-p-tolylsulphamide
CAS No.: 66840-71-9
Cat. No.: B104515

Get Quote

CAS Number: 66840-71-9

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
Introduction

N,N-Dimethyl-N'-p-tolylsulphamide is a sulfamide derivative with the CAS number 66840-71-
9. Structurally, it is characterized as an N,N-dimethylsulfuric diamide substituted with a 4-
methylphenyl (p-tolyl) group on one of the nitrogen atoms.[1] This compound holds significance
in several scientific domains, primarily as a key metabolite of the fungicide tolylfluanid, making
it crucial for environmental and toxicological studies.[2][3] Furthermore, its sulfamide core
structure positions it as a valuable synthetic intermediate in the broader fields of medicinal
chemistry and agrochemical development.[4][5] The sulfonamide functional group is a well-
established pharmacophore, known to influence the biological activity and pharmacokinetic
properties of molecules.[4] This guide provides a detailed overview of the physicochemical
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properties, a validated synthesis protocol, potential applications, and safety considerations for
N,N-Dimethyl-N'-p-tolylsulphamide, tailored for professionals in research and development.

Physicochemical Properties

N,N-Dimethyl-N'-p-tolylsulphamide is typically a white to off-white solid, soluble in organic
solvents.[5] Its key identifiers and computed properties are summarized in the table below for
quick reference.

Property Value Source
CAS Number 66840-71-9 [1]
Molecular Formula CoH14N202S [1]
Molecular Weight 214.29 g/mol [1]

1-(dimethylsulfamoylamino)-4-
IUPAC Name [1]
methylbenzene

DMST, N,N-dimethyl-N'-(4-

Synonyms methylphenyl)sulfamide el
Appearance White to off-white solid [5]
Melting Point 80 °C [2]
Boiling Point (est.) 319.7 °C at 760 mmHg [2]
Density (est.) 1.26 g/cm3 [2]

Synthesis Protocol

The synthesis of N,N-Dimethyl-N'-p-tolylsulphamide can be reliably achieved through the
reaction of p-toluidine with dimethylsulfamoyl chloride. This method is a standard approach for
the formation of N-aryl-N',N'-dialkylsulfamides and offers a straightforward pathway to the
desired product.

Causality of Experimental Choices:
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The choice of p-toluidine and dimethylsulfamoyl chloride as starting materials is based on their

commercial availability and the directness of the synthetic route. The use of a base, such as

pyridine or triethylamine, is crucial to neutralize the hydrochloric acid generated during the

reaction, thereby driving the reaction to completion and preventing unwanted side reactions.

Dichloromethane (DCM) is selected as the solvent due to its inert nature and its ability to

dissolve the reactants while facilitating product isolation. The reaction is initially conducted at a

low temperature (0 °C) to control the exothermic nature of the acylation reaction and minimize

the formation of byproducts.

Detailed Step-by-Step Methodology:

Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and
under an inert atmosphere (e.g., nitrogen or argon), add p-toluidine (1.0 equivalent) and
anhydrous dichloromethane (DCM).

Base Addition: Cool the solution to 0 °C in an ice bath and add a suitable base, such as
pyridine or triethylamine (1.2 equivalents), dropwise while stirring.

Sulfamoylation: In a separate flask, dissolve dimethylsulfamoyl chloride (1.1 equivalents) in
anhydrous DCM. Add this solution dropwise to the stirred p-toluidine solution at 0 °C over 30
minutes.

Reaction Progression: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin
Layer Chromatography (TLC).

Workup: Upon completion, quench the reaction by adding distilled water. Transfer the
mixture to a separatory funnel and separate the organic layer.

Extraction: Wash the organic layer sequentially with 1M HCI, saturated sodium bicarbonate
solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.
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« Purification: Purify the crude product by column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford N,N-Dimethyl-
N'-p-tolylsulphamide as a solid.

Synthesis Workflow Diagram:
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Caption: Workflow for the synthesis of N,N-Dimethyl-N'-p-tolylsulphamide.
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Applications and Potential Mechanisms of Action
Role as a Metabolite in Environmental Science:

The primary and most documented role of N,N-Dimethyl-N'-p-tolylsulphamide is as a major
metabolite and environmental transformation product of the fungicide tolylfluanid.[2][4] Its
detection and quantification in environmental samples are essential for monitoring the fate and
impact of this agrochemical in soil and aquatic systems.[4] This makes the compound a critical
analytical standard for environmental and regulatory laboratories.

Potential in Drug Discovery and Development:

The sulfonamide moiety is a cornerstone in medicinal chemistry, present in a wide array of
therapeutic agents, including antibacterial, diuretic, and anticonvulsant drugs. While N,N-
Dimethyl-N'-p-tolylsulphamide itself is not an established therapeutic agent, its structure
provides a scaffold for further chemical modification and exploration in drug discovery
programs.

Many sulfonamide-based drugs exert their antibacterial effects by acting as competitive
inhibitors of the enzyme dihydropteroate synthase (DHPS).[6] This enzyme is vital for the
synthesis of folic acid in bacteria, a pathway absent in humans who obtain folate from their diet.
By mimicking the natural substrate, p-aminobenzoic acid (PABA), sulfonamides block the
production of dihydrofolic acid, a precursor to tetrahydrofolic acid, which is essential for DNA
and protein synthesis. This disruption of a critical metabolic pathway leads to a bacteriostatic
effect. While the specific inhibitory activity of N,N-Dimethyl-N'-p-tolylsulphamide on DHPS
has not been extensively reported, its structural class suggests this as a primary hypothetical
mechanism for any potential antibacterial properties.

Dihydropterin Pyrophosphate

Dihydropteroate
Synthase (DHPS)

Bacterial Growth Inhibition
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Caption: Conceptual antibacterial mechanism of sulfonamides.

Safety and Handling

N,N-Dimethyl-N'-p-tolylsulphamide should be handled with care in a laboratory setting.
Based on GHS classifications, it is considered harmful if swallowed and may cause skin and
serious eye irritation.[7] It is also potentially harmful to aquatic life with long-lasting effects.[1]

Precautionary Measures:

Use in a well-ventilated area or under a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

e Avoid inhalation of dust and contact with skin and eyes.
¢ Wash hands thoroughly after handling.

o Store in a tightly sealed container in a cool, dry place.

Conclusion

N,N-Dimethyl-N'-p-tolylsulphamide is a compound of significant interest due to its role as a
metabolite of the fungicide tolylfluanid and its potential as a building block in synthetic
chemistry. This guide provides a foundational understanding of its properties, a practical
synthesis protocol, and a conceptual framework for its potential applications in drug discovery.
As with any chemical compound, adherence to strict safety protocols is paramount during its
handling and use in research and development activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CN1163264A - Process for producing p-toluenesulfonyl chloride - Google Patents
[patents.google.com]

e 2. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.pentachemicals.eu/sds/99-97-8_sds_en.pdf
https://www.carlroth.com/medias/SDB-0702-GB-EN.pdf
https://commonchemistry.cas.org/detail?cas_rn=66840-71-9
https://pubs.rsc.org/en/content/articlelanding/2021/gc/d1gc01234g
https://www.chemos.de/import/sdb/A0000167_SDB_EN_V1.1.pdf
https://www.researchgate.net/publication/352358895_Continuous_flow_synthesis_of_NN-dimethyltryptamine_DMT_analogues_with_therapeutic_potential
https://pubchem.ncbi.nlm.nih.gov/compound/7471
https://www.benchchem.com/product/b104515?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/CN1163264A/en
https://patents.google.com/patent/CN1163264A/en
https://www.researchgate.net/post/Tosylation-of-3-bromoaniline-with-p-toluenesulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104515?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

3. The action of proteolytic enzymes on N,N-dimethyl proteins. Basis for a microassay for
proteolytic enzymes - PubMed [pubmed.ncbi.nim.nih.gov]

4. CN105503671A - Preparation method of p-toluene sulfonyl chloride - Google Patents
[patents.google.com]

5. biomedres.us [biomedres.us]
6. researchgate.net [researchgate.net]

7. N,N-Dimethylsulfamide | C2H8N202S | CID 134472 - PubChem
[pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [N,N-Dimethyl-N'-p-tolylsulphamide: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104515/docs#n-n-dimethyl-n-p-tolylsulphamide-a-
comprehensive-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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